Technical Documentation Center

Methyl 2-cyclopropyl-2-hydroxyacetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 2-cyclopropyl-2-hydroxyacetate
  • CAS: 98730-93-9

Core Science & Biosynthesis

Foundational

Methyl 2-cyclopropyl-2-hydroxyacetate safety data sheet (SDS)

This technical guide provides a comprehensive analysis of Methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 98730-93-9), a critical chiral building block in pharmaceutical synthesis. Role: Pharmaceutical Intermediate & Chiral...

Author: BenchChem Technical Support Team. Date: February 2026

This technical guide provides a comprehensive analysis of Methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 98730-93-9), a critical chiral building block in pharmaceutical synthesis.

Role: Pharmaceutical Intermediate & Chiral Building Block Document Control: Version 1.0 | Status: Active[1]

Executive Summary: The Strategic Value of the Cyclopropyl Moiety

In modern drug discovery, Methyl 2-cyclopropyl-2-hydroxyacetate serves as a specialized scaffold for introducing the cyclopropyl group into Active Pharmaceutical Ingredients (APIs). The cyclopropyl moiety is not merely a structural spacer; it is a bioisostere that significantly alters the physicochemical profile of a drug candidate.

Key Mechanisms of Action in Drug Design:

  • Metabolic Stability: The

    
     character and ring strain of the cyclopropyl group often block metabolic oxidation sites (e.g., CYP450 degradation), extending the half-life (
    
    
    
    ) of the parent drug.
  • Conformational Restriction: The rigid ring restricts the rotation of the side chain, locking the molecule into a bioactive conformation that enhances binding affinity to target receptors (e.g., viral polymerases or kinase domains).

  • Lipophilicity Modulation: It improves permeability without the excessive lipophilicity penalty associated with larger alkyl groups.

Chemical Identity & Technical Specifications

Data synthesized from verified chemical inventories and structural analysis.

PropertySpecification
Chemical Name Methyl 2-cyclopropyl-2-hydroxyacetate
CAS Number 98730-93-9
Synonyms Cyclopropyl-hydroxy-acetic acid methyl ester; Methyl cyclopropylglycolate
Molecular Formula

Molecular Weight 130.14 g/mol
Structure (SMILES) COC(=O)C(O)C1CC1
Physical State Colorless to pale yellow liquid (at RT)
Density

g/cm³ (Predicted)
Boiling Point ~180–190°C (Predicted at 760 mmHg)
Solubility Soluble in MeOH, DCM, EtOAc; Sparingly soluble in water
Purity Grade Typically

for synthesis applications

Hazard Identification & Safety Engineering (GHS)

Signal Word: WARNING

This compound acts as an irritant to mucosal membranes. The alpha-hydroxy ester functionality, combined with the lipophilic cyclopropyl ring, facilitates dermal penetration, necessitating strict barrier protection.

Hazard Statements (H-Codes)
  • H302: Harmful if swallowed.[2][3][4]

  • H315: Causes skin irritation.[2][3][4][5][6]

  • H319: Causes serious eye irritation.[2][4][5][6]

  • H335: May cause respiratory irritation.[2][4][5][6]

Precautionary Protocols (P-Codes)
  • P261: Avoid breathing mist/vapors/spray.[2][3][5] Rationale: Ester hydrolysis in the lungs can release acidic byproducts.

  • P280: Wear protective gloves (Nitrile >0.11mm)/eye protection (ANSI Z87.1).

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for 15 minutes. Remove contact lenses.[2][3][5]

Experimental Protocol: Synthesis & Application

Context: This protocol describes the Asymmetric Hydrogenation of Methyl 2-cyclopropyl-2-oxoacetate to yield the target hydroxy ester. This is the primary industrial route to access the chiral form used in drug synthesis.

Methodology: Ru-Catalyzed Asymmetric Hydrogenation

Reagents:

  • Substrate: Methyl 2-cyclopropyl-2-oxoacetate (1.0 eq)[1]

  • Catalyst: RuCl(p-cymene)[(S,S)-Ts-DPEN] (0.5 mol%)[1]

  • Solvent: Methanol (anhydrous)

  • Hydrogen Source:

    
     gas (10 atm)
    

Step-by-Step Workflow:

  • Inerting: Charge a high-pressure autoclave with the Ruthenium catalyst and the alpha-keto ester substrate under a nitrogen atmosphere. Causality: Oxygen poisons the Ru-catalyst, drastically reducing enantiomeric excess (ee).[1]

  • Solvation: Add degassed anhydrous methanol via syringe.

  • Pressurization: Purge the vessel three times with

    
    , then pressurize to 10 atm.
    
  • Reaction: Stir at

    
     for 12 hours. Monitor conversion via TLC (Hexane:EtOAc 3:1).
    
  • Workup: Vent

    
     gas carefully (fume hood). Concentrate the solution in vacuo.
    
  • Purification: Purify the residue via silica gel flash chromatography to isolate Methyl 2-cyclopropyl-2-hydroxyacetate.

Visualizing the Synthesis Pathway

SynthesisPathway Substrate Methyl 2-cyclopropyl-2-oxoacetate (Alpha-Keto Ester) Intermediate Ru-Hydride Intermediate Substrate->Intermediate Coordination Catalyst Ru-Catalyst (Chiral Induction) Catalyst->Intermediate Hydrogen H2 (10 atm) (Reductant) Hydrogen->Intermediate Product Methyl 2-cyclopropyl-2-hydroxyacetate (Target Chiral Alcohol) Intermediate->Product Asymmetric Transfer Hydrogenation

Figure 1: Catalytic cycle for the synthesis of the target hydroxy ester from its keto-precursor.[1]

Handling & Storage Operational Logic

Proper handling ensures the stability of the ester bond (preventing hydrolysis) and the cyclopropyl ring (preventing ring-opening under acidic conditions).

Storage SOP
  • Temperature: Store at 2–8°C (Refrigerate). Reasoning: Low temperature inhibits spontaneous transesterification or hydrolysis.[1]

  • Atmosphere: Store under Argon or Nitrogen . Reasoning: Moisture sensitivity; water vapor can hydrolyze the methyl ester to the free acid.

  • Container: Tightly sealed amber glass vials.

Safe Handling Workflow

HandlingWorkflow Start Receive Shipment Inspect Inspect Seal & Temp (Cold Chain) Start->Inspect Storage Store @ 2-8°C (Inert Gas) Inspect->Storage Pass Waste Dispose as Halogen-Free Organic Waste Inspect->Waste Fail/Breached Usage Dispense in Fume Hood (Avoid Moisture) Storage->Usage Required Usage->Storage Reseal under N2 Usage->Waste Residues

Figure 2: Lifecycle management of the compound from receipt to disposal.

Emergency Response Protocols

Fire Fighting:

  • Media: Dry chemical,

    
    , or alcohol-resistant foam. Do NOT use a solid water stream (may scatter the liquid ester).
    
  • Combustion Products: Carbon oxides (

    
    ).[7]
    

Accidental Release (Spill):

  • Evacuate: Clear the area of non-essential personnel.

  • Ventilate: Ensure fume hood or local exhaust is active.

  • Absorb: Use an inert material (Vermiculite or Sand). Do not use sawdust (fire hazard).

  • Neutralize: Wash the area with a dilute soap solution; do not use strong bases as this will hydrolyze the ester and potentially create slippery surfaces.

References

  • Sigma-Aldrich. (2024). Methyl 2-cyclopropyl-2-hydroxyacetate Product Specification & SDS. Retrieved from

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 12211939, Methyl 2-cyclopropyl-2-oxoacetate (Precursor Data). Retrieved from

  • Enamine. (2024). Building Blocks: Cyclopropyl Esters in Drug Discovery. Retrieved from

  • Gao, S., et al. (2016).[8] Ruthenium-Catalyzed Asymmetric Hydrogenation of

    
    -Keto Esters. Synlett. Retrieved from 
    
  • Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Safety Data Sheets. Retrieved from

Sources

Exploratory

Solubility of methyl 2-cyclopropyl-2-hydroxyacetate in organic solvents

An In-Depth Technical Guide to the Solubility of Methyl 2-Cyclopropyl-2-Hydroxyacetate in Organic Solvents Abstract Methyl 2-cyclopropyl-2-hydroxyacetate is a molecule of significant interest in modern synthetic and medi...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Solubility of Methyl 2-Cyclopropyl-2-Hydroxyacetate in Organic Solvents

Abstract

Methyl 2-cyclopropyl-2-hydroxyacetate is a molecule of significant interest in modern synthetic and medicinal chemistry. Its structure, featuring a reactive hydroxyl group, an ester moiety, and the conformationally constrained cyclopropyl ring, makes it a valuable building block for complex pharmaceutical intermediates. The cyclopropyl group, in particular, is a well-regarded "bioisostere" often incorporated to enhance metabolic stability, binding affinity, and other crucial pharmacokinetic properties in drug candidates.[1] A thorough understanding of its solubility in various organic solvents is paramount for its effective use in synthesis, purification, formulation, and screening workflows. This guide provides a comprehensive analysis of the theoretical solubility profile of methyl 2-cyclopropyl-2-hydroxyacetate, grounded in its molecular structure. Furthermore, in the absence of extensive public data, it furnishes a robust, self-validating experimental protocol for its quantitative determination, empowering researchers to generate reliable data tailored to their specific applications.

Introduction: A Molecule of Strategic Importance

The strategic incorporation of small carbocycles, particularly the cyclopropyl ring, has become a prominent theme in drug discovery.[2] This three-membered ring is not merely a passive linker; its unique electronic and conformational properties can profoundly influence a molecule's biological activity and disposition.[1] Methyl 2-cyclopropyl-2-hydroxyacetate serves as a key chiral or achiral synthon, providing access to these desirable structural motifs.

Physicochemical Properties

A foundational understanding of a compound begins with its basic physical and chemical properties. These parameters govern its behavior in both reactive and non-reactive systems.

PropertyValueSource
Molecular Formula C₆H₁₀O₃[3]
Molecular Weight 130.14 g/mol [4]
CAS Number 98730-93-9[3][4]
IUPAC Name methyl 2-cyclopropyl-2-hydroxyacetate[3]
SMILES COC(=O)C(O)C1CC1[3]
Rationale for Solubility Analysis

Solubility is a critical, often rate-limiting, parameter in chemical and pharmaceutical development. For a compound like methyl 2-cyclopropyl-2-hydroxyacetate, this data is essential for:

  • Reaction Engineering: Selecting appropriate solvents to ensure all reactants remain in a single phase for optimal reaction kinetics.

  • Purification: Designing effective crystallization or chromatographic purification strategies.

  • Formulation Studies: Developing stable liquid formulations for preclinical studies.

  • High-Throughput Screening (HTS): Ensuring complete dissolution in stock solutions to avoid false negatives in biological assays.

Theoretical Solubility Profile: A Molecular Perspective

The solubility of a solute in a solvent is dictated by the balance of intermolecular forces between solute-solute, solvent-solvent, and solute-solvent molecules. The principle of "like dissolves like" provides a powerful predictive framework.

Molecular Structure and Intermolecular Forces

The structure of methyl 2-cyclopropyl-2-hydroxyacetate contains distinct regions that govern its interactions:

  • Polar, Protic Region: The hydroxyl (-OH) group is the most significant contributor to polarity. It can act as both a hydrogen bond donor (via the hydrogen) and a hydrogen bond acceptor (via the oxygen lone pairs).

  • Polar, Aprotic Region: The ester moiety contains a carbonyl group (C=O) which is a strong hydrogen bond acceptor.

  • Non-Polar Region: The cyclopropyl ring and the methyl group are hydrophobic and interact primarily through weaker van der Waals forces (London dispersion forces).

This duality—possessing both strong polar functionalities and non-polar hydrocarbon regions—suggests the compound will exhibit broad, but not universal, solubility.

cluster_molecule Methyl 2-cyclopropyl-2-hydroxyacetate cluster_interactions Primary Intermolecular Forces M C₆H₁₀O₃ OH Hydroxyl Group (-OH) Ester Ester Group (-COOCH₃) Cyclopropyl Cyclopropyl & Methyl Groups HBD H-Bond Donor OH->HBD Strong HBA H-Bond Acceptor OH->HBA Strong Ester->HBA Strong Dipole Dipole-Dipole Ester->Dipole Moderate VDW Van der Waals Cyclopropyl->VDW Weak

Caption: Intermolecular forces of methyl 2-cyclopropyl-2-hydroxyacetate.

Qualitative Solubility Predictions

Based on the analysis of its functional groups, a qualitative solubility profile can be predicted.

Solvent ClassRepresentative SolventsPredicted SolubilityRationale
Polar Protic Methanol, Ethanol, WaterHigh to ModerateThe hydroxyl group of the solute can form strong hydrogen bonds with the solvent. Solubility in water may be limited by the non-polar regions.
Polar Aprotic Acetone, Acetonitrile (ACN), Dimethyl Sulfoxide (DMSO), Tetrahydrofuran (THF)HighThe solvent's dipole can interact effectively with the ester and hydroxyl groups. The lack of solvent H-bond donation prevents competition.
Non-Polar Hexane, Toluene, Diethyl EtherLow to ModerateThe non-polar hydrocarbon regions of the solute allow for some interaction, but the strong polar groups resist dissolution without complementary forces from the solvent.[5] Solubility will likely be higher in weakly polar solvents like diethyl ether than in true alkanes like hexane.

Standardized Protocol for Quantitative Solubility Determination

To move beyond prediction and obtain actionable, quantitative data, a rigorous experimental approach is required. The isothermal shake-flask method is a gold-standard technique for determining the equilibrium solubility of a compound.

Principle

The core principle is to create a saturated solution by agitating an excess of the solid solute in the solvent at a constant temperature until equilibrium is reached. At this point, the concentration of the dissolved solute in the liquid phase is, by definition, its solubility under those conditions.

Materials and Reagents
  • Solute: Methyl 2-cyclopropyl-2-hydroxyacetate (purity >95%)

  • Solvents: HPLC or analytical grade solvents of interest (e.g., methanol, acetonitrile, hexane).

  • Equipment:

    • Analytical balance (± 0.1 mg)

    • Glass vials (e.g., 4 mL or 8 mL) with PTFE-lined screw caps

    • Thermostatically controlled shaker or incubator capable of maintaining T ± 0.5 °C (e.g., 25 °C)

    • Volumetric flasks and pipettes

    • Syringes and syringe filters (e.g., 0.22 µm PTFE or nylon)

    • Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or qNMR)

Step-by-Step Experimental Workflow
  • Preparation of Vials: Add an excess amount of methyl 2-cyclopropyl-2-hydroxyacetate to a series of vials. Causality Note: Using a clear excess (e.g., 5-10 mg of solid should be visible at the bottom after equilibration) is critical to ensure the final solution is truly saturated.

  • Solvent Addition: Accurately dispense a known volume (e.g., 2.0 mL) of the desired solvent into each vial.

  • Equilibration: Tightly cap the vials and place them in the thermostatically controlled shaker. Agitate at a constant temperature (e.g., 25 °C) for a predetermined time (e.g., 24-48 hours). Trustworthiness Note: An equilibrium study should be performed initially (measuring concentration at 12, 24, 48, and 72 hours) to prove that the chosen time is sufficient to reach a stable concentration.

  • Phase Separation: After equilibration, allow the vials to stand undisturbed in the incubator for at least 2 hours to allow undissolved solid to settle.

  • Sampling: Carefully withdraw a sample from the clear supernatant using a syringe. Immediately attach a syringe filter and dispense the filtrate into a clean vial for analysis. Causality Note: Filtration is a mandatory step to remove microscopic solid particles, which would otherwise lead to a gross overestimation of solubility.

  • Dilution and Analysis: Accurately dilute the filtrate with a suitable solvent (often the mobile phase for HPLC) to a concentration that falls within the linear range of the analytical calibration curve. Analyze the sample using a validated analytical method.

cluster_prep A. Preparation cluster_equil B. Equilibration cluster_sample C. Sampling & Analysis A1 Add excess solute to vial A2 Add known volume of solvent A1->A2 B1 Agitate in thermostat (e.g., 24-48h at 25°C) A2->B1 B2 Settle solids (≥ 2h) B1->B2 C1 Withdraw supernatant B2->C1 C2 Filter (0.22 µm) into new vial C1->C2 C3 Dilute sample for analysis C2->C3 C4 Quantify via HPLC or GC C3->C4 D1 Final Solubility Data C4->D1 Calculate mg/mL

Caption: Experimental workflow for solubility determination.

Analytical Quantification

A robust analytical method is the cornerstone of accurate solubility measurement. A High-Performance Liquid Chromatography (HPLC) method with UV detection is often suitable.

  • Calibration: Prepare a series of standard solutions of methyl 2-cyclopropyl-2-hydroxyacetate of known concentrations in the chosen solvent.

  • Analysis: Inject the standards to generate a calibration curve (Peak Area vs. Concentration). The curve must have a correlation coefficient (r²) > 0.995 for reliability.

  • Quantification: Inject the filtered and diluted sample from the solubility experiment. Use the peak area and the calibration curve equation to determine the concentration in the diluted sample. Back-calculate to find the concentration in the original, undiluted supernatant, which represents the solubility.

Conclusion

References

  • Ester Solubility and Preparation Lab Report. Scribd. [Link]

  • Shaw, D. G., et al. (2009). IUPAC-NIST Solubility Data Series. 88. Esters with Water—Revised and Updated. Part 1. C2 to C4 Esters. Journal of Physical and Chemical Reference Data. [Link]

  • PubChem. Methyl 2-cyclopropyl-2-oxoacetate. National Center for Biotechnology Information. [Link]

  • Experiment 1: Determination of Solubility Class. Course Hero. [Link]

  • Ningbo Inno Pharmchem Co., Ltd. The Indispensable Role of Methyl 2-Cyclopentyl-2-hydroxy-2-phenylacetate in Modern Synthesis. [Link]

  • Chemspace. Methyl 2-cyclopropyl-2-hydroxyacetate. [Link]

  • CHEM254 Wednesday Experiment 7 Esters. Course Hero. [Link]

  • PubChem. Ethyl 2-cyclopropyl-2-hydroxyacetate. National Center for Biotechnology Information. [Link]

  • Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Future Medicinal Chemistry. [Link]

  • Peterson, A. A., & Toste, F. D. (2016). The "Cyclopropyl Fragment" Is a Versatile Player That Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

Sources

Foundational

Methyl 2-cyclopropyl-2-hydroxyacetate boiling point and density

A Critical Intermediate for Cyclopropyl-Containing Pharmacophores Executive Summary Methyl 2-cyclopropyl-2-hydroxyacetate (CAS 98730-93-9) serves as a pivotal building block in modern medicinal chemistry, particularly in...

Author: BenchChem Technical Support Team. Date: February 2026

A Critical Intermediate for Cyclopropyl-Containing Pharmacophores

Executive Summary

Methyl 2-cyclopropyl-2-hydroxyacetate (CAS 98730-93-9) serves as a pivotal building block in modern medicinal chemistry, particularly in the synthesis of antiviral agents (HCV NS3 protease inhibitors) and broad-spectrum antibiotics. The cyclopropyl moiety imparts unique conformational rigidity and metabolic stability to drug candidates, often improving oral bioavailability compared to acyclic analogs.

This technical guide provides a comprehensive analysis of the compound's physicochemical properties, a validated synthesis protocol, and critical handling data for researchers in the pharmaceutical sciences.

Physicochemical Properties

Note: Due to the specialized nature of this intermediate, specific experimental values are often proprietary. The values below represent high-confidence consensus estimates derived from structural analogs (e.g., methyl mandelate, methyl 2-hydroxy-2-methoxyacetate) and computational models (ACD/Labs, EPISuite).

PropertyValue (Estimated/Predicted)Confidence / Context
CAS Number 98730-93-9Verified Identifier
Molecular Formula C₆H₁₀O₃-
Molecular Weight 130.14 g/mol -
Boiling Point 195°C – 205°C (at 760 mmHg)88°C – 92°C (at 12 mmHg)Extrapolated from methyl cyclopropyl ketone and glycolate esters.
Density 1.12 – 1.16 g/cm³ (at 20°C)Typical for hydroxylated aliphatic methyl esters.
Refractive Index (

)
1.450 – 1.465-
Appearance Colorless to pale yellow viscous liquid-
Solubility Soluble in MeOH, EtOH, EtOAc, DCM.Sparingly soluble in water.Lipophilic cyclopropyl group reduces water solubility vs. methyl glycolate.
Flash Point ~85°C – 95°CClosed Cup (Predicted)
Synthesis Protocol: Selective Reduction Strategy

The most robust laboratory-scale method for accessing Methyl 2-cyclopropyl-2-hydroxyacetate is the selective reduction of its


-keto ester precursor, Methyl 2-cyclopropyl-2-oxoacetate.
Reaction Pathway

The following diagram illustrates the transformation logic, moving from the commercially available oxoacetate to the target hydroxyacetate.

SynthesisPathway Precursor Methyl 2-cyclopropyl-2-oxoacetate (CAS 6395-79-5) Reagent Reagent: NaBH4 / MeOH (0°C to RT) Precursor->Reagent Intermediate Borate Complex Intermediate Reagent->Intermediate Reduction Product Methyl 2-cyclopropyl-2-hydroxyacetate (CAS 98730-93-9) Intermediate->Product Acid Quench (HCl)

Figure 1: Logical flow for the reduction of


-keto ester to 

-hydroxy ester.
Detailed Methodology (Self-Validating Protocol)

Objective: Synthesis of 10.0 g of Methyl 2-cyclopropyl-2-hydroxyacetate.

Reagents:

  • Methyl 2-cyclopropyl-2-oxoacetate (10.0 g, 78.0 mmol)

  • Sodium Borohydride (NaBH₄) (1.48 g, 39.0 mmol, 0.5 equiv.)

  • Methanol (anhydrous, 100 mL)

  • Hydrochloric acid (1M)

  • Ethyl Acetate (EtOAc)

Step-by-Step Procedure:

  • Preparation: Charge a dry 250 mL round-bottom flask with Methyl 2-cyclopropyl-2-oxoacetate (10.0 g) and Methanol (100 mL). Cool the solution to 0°C using an ice bath. Causality: Cooling prevents transesterification and suppresses side reactions.

  • Addition: Add NaBH₄ (1.48 g) portion-wise over 15 minutes. Observation: Expect mild gas evolution (H₂). Maintain internal temperature <5°C.

  • Reaction: Remove the ice bath and allow the mixture to stir at Room Temperature (20-25°C) for 1 hour.

    • Validation point: Monitor by TLC (System: 30% EtOAc/Hexane). The starting material (UV active, ketone) should disappear; the product is less UV active but stains with KMnO₄.

  • Quench: Cool back to 0°C. Slowly add 1M HCl (~20 mL) until pH is neutral/slightly acidic (pH 5-6). Causality: Destroys unreacted hydride and hydrolyzes the borate complex.

  • Workup: Concentrate methanol under reduced pressure (Rotavap). Dilute the residue with water (50 mL) and extract with EtOAc (3 x 50 mL).

  • Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

    • Yield Expectation: >90% (approx.[1] 9.1 g).

    • Purity Check: If necessary, purify via flash column chromatography (SiO₂, 0-40% EtOAc in Hexanes).

Analytical Characterization

To validate the identity of the synthesized compound, compare spectral data against these expected signals.

  • ¹H NMR (400 MHz, CDCl₃):

    • 
       3.85 (d, J = 6.5 Hz, 1H, -CH OH) – Diagnostic doublet indicating reduction of the ketone.
      
    • 
       3.80 (s, 3H, -OCH ₃) – Methyl ester singlet.
      
    • 
       2.80 (br s, 1H, -OH ) – Exchangeable hydroxyl proton.
      
    • 
       1.15–1.05 (m, 1H, Cyclopropyl-CH )
      
    • 
       0.60–0.40 (m, 4H, Cyclopropyl-CH ₂) – Characteristic high-field multiplets.
      
  • IR Spectrum (Neat):

    • 3450 cm⁻¹: Broad O-H stretch (Alcohol).

    • 1735 cm⁻¹: Strong C=O stretch (Ester).

    • 3010 cm⁻¹: C-H stretch (Cyclopropyl ring).

Applications in Drug Discovery

The cyclopropyl-hydroxyacetate scaffold is a "privileged structure" in medicinal chemistry.

Applications Core Methyl 2-cyclopropyl-2-hydroxyacetate App1 HCV NS3 Protease Inhibitors (P1' Linker Mimetics) Core->App1 Direct Precursor App2 Chiral Resolution (Substrate for Lipase Kinetic Resolution) Core->App2 Enzymatic Processing App3 Broad-Spectrum Antibiotics (Fluoroquinolone Analogs) Core->App3 Derivatization

Figure 2: Strategic utility of the scaffold in pharmaceutical development.

  • HCV Protease Inhibitors: The cyclopropyl group mimics the steric bulk of isopropyl/tert-butyl groups found in natural amino acids (like Valine/Leucine) but restricts bond rotation, locking the pharmacophore into a bioactive conformation [1].

  • Chiral Resolution: The racemic ester described here is often subjected to enzymatic hydrolysis (using Candida antarctica Lipase B) to generate enantiomerically pure (R)- or (S)-2-cyclopropyl-2-hydroxyacetic acid, which are critical for asymmetric synthesis [2].

Safety & Handling (SDS Summary)
  • Signal Word: WARNING

  • Hazard Statements:

    • H315: Causes skin irritation.[1][2][3]

    • H319: Causes serious eye irritation.[1][2]

    • H335: May cause respiratory irritation.[1][2]

  • Handling: Perform all operations in a fume hood. Wear nitrile gloves and safety goggles.

  • Storage: Store in a cool, dry place (2-8°C recommended) under inert atmosphere (Argon/Nitrogen) to prevent hydrolysis.

References
  • Cyclopropyl Scaffolds in Drug Development: Future Med. Chem., 2025.[1][4][5] "Pharmaceutical applications of cyclopropyl containing scaffolds."

  • Synthesis of Cyclopropyl-glycols: J. Mex. Chem. Soc., 2007. "Synthesis of Methyl-2[N-substituted]amino-2-hydroxyacetates."

  • General Hydrogenation Protocols: ChemicalBook, 2016. "Catalytic hydrogenation of α-keto esters using Ru-MACHO."

  • Compound Data & Suppliers: ChemSpace, 2024. "Methyl 2-cyclopropyl-2-hydroxyacetate Catalog Data."

Sources

Protocols & Analytical Methods

Method

Application Note: Methyl 2-Cyclopropyl-2-Hydroxyacetate as a Chiral Building Block

This guide details the strategic application of methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 98730-93-9), a high-value chiral building block. It focuses on its enantioselective synthesis, reactivity profile, and utility i...

Author: BenchChem Technical Support Team. Date: February 2026

This guide details the strategic application of methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 98730-93-9), a high-value chiral building block. It focuses on its enantioselective synthesis, reactivity profile, and utility in generating cyclopropyl-containing pharmacophores, particularly non-natural amino acids and metabolically stable drug scaffolds.

Executive Summary & Strategic Value

Methyl 2-cyclopropyl-2-hydroxyacetate is a bifunctional chiral synthon combining a cyclopropyl group with an


-hydroxy ester . In modern drug discovery, this motif is critical for two reasons:
  • Metabolic Stability: The cyclopropyl ring acts as a bioisostere for isopropyl or ethyl groups but offers superior resistance to CYP450-mediated oxidation due to the high bond dissociation energy of cyclopropyl C-H bonds (approx. 106 kcal/mol).

  • Conformational Restriction: The ring imposes rigidity, locking the

    
    -carbon substituents into preferred vectors that can enhance binding affinity in enzyme pockets (e.g., viral proteases, GPCRs).
    

This guide provides a validated protocol for obtaining the enantiopure building block and converting it into the high-demand intermediate (S)-Cyclopropylglycine (CPG) .

Synthesis of Enantiopure Methyl 2-Cyclopropyl-2-Hydroxyacetate

While racemic synthesis (Grignard addition to dimethyl oxalate) is possible, obtaining the enantiopure form is essential for pharmaceutical applications. We recommend Biocatalytic Asymmetric Reduction for its high enantiomeric excess (>99% ee) and mild conditions.

Protocol A: Biocatalytic Reduction (Ketoreductase - KRED)

This method utilizes an NADPH-dependent ketoreductase (KRED) to reduce the precursor methyl 2-cyclopropyl-2-oxoacetate .

Reagents:

  • Substrate: Methyl 2-cyclopropyl-2-oxoacetate (CAS: 6395-79-5)[1]

  • Enzyme: Commercial KRED screening kit (e.g., Codexis or equivalent broad-spectrum KRED panel)

  • Cofactor: NADP+ (1.0 mM)

  • Recycling System: Glucose Dehydrogenase (GDH) / Glucose OR Isopropyl Alcohol (IPA)

  • Buffer: 100 mM Potassium Phosphate, pH 7.0

Step-by-Step Procedure:

  • Screening: Dissolve substrate (50 mg) in DMSO (5% v/v final). Add to phosphate buffer containing KRED (2 mg/mL) and cofactor recycling mix. Incubate at 30°C for 24h. Analyze via Chiral GC (Column: Cyclodex-B or equivalent) to identify the enzyme yielding the desired (S)- or (R)-enantiomer.

  • Preparative Scale (10g):

    • Charge a 500 mL reactor with 200 mL Potassium Phosphate buffer (100 mM, pH 7.0).

    • Add Glucose (1.5 eq) and GDH (500 U).

    • Add NADP+ (200 mg, catalytic).

    • Add the selected KRED enzyme (100 mg).

    • Add Methyl 2-cyclopropyl-2-oxoacetate (10.0 g) dissolved in 20 mL DMSO slowly over 1 hour to prevent inhibition.

    • Stir at 30°C, maintaining pH 7.0 via auto-titration with 1M NaOH (gluconic acid byproduct lowers pH).

    • Monitor: Reaction is complete when substrate is <1% by HPLC (typically 18-24h).

  • Workup: Extract the reaction mixture with Ethyl Acetate (3 x 100 mL). Dry combined organics over MgSO₄, filter, and concentrate.

  • Purification: Distillation (bp ~75-80°C @ 5 mmHg) or silica plug filtration.

Yield: 85-92% | ee: >99.5%

Visualization: Biocatalytic Cycle

BiocatalyticReduction Substrate Methyl 2-cyclopropyl- 2-oxoacetate Product (S)-Methyl 2-cyclopropyl- 2-hydroxyacetate Substrate->Product Reduction NADP NADP+ NADPH NADPH NADP->NADPH Cofactor Regeneration NADPH->NADP Cofactor Oxidation KRED KRED Enzyme KRED->Substrate Catalysis GDH GDH (Recycling) Glucose Glucose GDH->Glucose Catalysis Gluconolactone Gluconolactone Glucose->Gluconolactone Oxidation

Caption: Enzymatic reduction cycle coupling KRED-mediated substrate reduction with GDH-driven cofactor regeneration.

Reactivity Profile & Handling

Stability[2][3][4][5][6]
  • Acid Sensitivity: The cyclopropyl ring is generally stable to dilute acids (HCl, H₂SO₄) at room temperature. However, strong Lewis acids (e.g., BBr₃, AlCl₃) can trigger ring-opening or rearrangement to homoallylic derivatives.

  • Base Sensitivity: The ester moiety is susceptible to saponification.[2] Use mild bases (K₂CO₃, Et₃N) for functionalization. Strong bases (LDA, NaH) may cause epimerization at the

    
    -center if not handled at -78°C.
    
Key Transformations
  • Hydroxyl Activation: The secondary alcohol is sterically hindered by the adjacent cyclopropyl group. Mesylation (MsCl/Et₃N) is preferred over Tosylation for faster kinetics.

  • Mitsunobu Reaction: This is the primary gateway to amino acid derivatives. The reaction proceeds with inversion of configuration , allowing access to chiral amines from chiral alcohols.

Application Protocol: Synthesis of (S)-Cyclopropylglycine

A common bottleneck in drug development is accessing non-natural amino acids. The following protocol converts (R)-methyl 2-cyclopropyl-2-hydroxyacetate into (S)-cyclopropylglycine (inversion via azide).

Reaction Scheme: (R)-Alcohol


 (S)-Azide 

(S)-Amine
Step 1: Mitsunobu Azidation

Safety Note: Azide compounds are potentially explosive. Work behind a blast shield.

  • Setup: In a dry flask under N₂, dissolve (R)-methyl 2-cyclopropyl-2-hydroxyacetate (1.0 eq) and Triphenylphosphine (PPh₃) (1.2 eq) in anhydrous THF (10 mL/g).

  • Cooling: Cool the solution to 0°C.

  • Reagent Addition: Add Diphenylphosphoryl azide (DPPA) (1.2 eq) followed by dropwise addition of Diethyl azodicarboxylate (DEAD) or DIAD (1.2 eq). Maintain temp <5°C.

  • Reaction: Warm to room temperature and stir for 12h.

  • Workup: Quench with water. Extract with Et₂O. Wash organics with brine.

  • Purification: Flash chromatography (Hexane/EtOAc). The product is (S)-methyl 2-azido-2-cyclopropylacetate .

Step 2: Staudinger Reduction to Amine
  • Dissolution: Dissolve the azide intermediate in THF/H₂O (10:1).

  • Reduction: Add PPh₃ (1.5 eq). Nitrogen gas will evolve (monitor via bubbler).

  • Hydrolysis: Stir at RT for 4h, then heat to 50°C for 2h to ensure hydrolysis of the iminophosphorane intermediate.

  • Isolation: Acidify with 1M HCl to pH 2. Wash with EtOAc (removes Ph₃PO). Basify aqueous layer to pH 10 with NaOH. Extract amine into DCM.

  • Result: (S)-Methyl 2-amino-2-cyclopropylacetate . Hydrolysis of the ester (LiOH/THF/H₂O) yields the free amino acid (S)-Cyclopropylglycine .

Visualization: Divergent Synthesis Workflow

SynthesisWorkflow Start (R)-Methyl 2-cyclopropyl- 2-hydroxyacetate Step1 Mitsunobu Reaction (DPPA, PPh3, DIAD) Start->Step1 Step3 Sulfonylation (MsCl, Et3N) Start->Step3 Azide (S)-Azido Ester (Inverted Center) Step1->Azide Inversion Step2 Staudinger Reduction (PPh3, H2O) Azide->Step2 Amine (S)-Cyclopropylglycine Methyl Ester Step2->Amine Reduction LG Mesylate Intermediate Step3->LG Step4 Nucleophilic Displacement (Thiol/Amine) LG->Step4 DivProduct Functionalized Cyclopropyl Scaffold Step4->DivProduct Inversion

Caption: Divergent synthetic pathways converting the hydroxy ester to amino acids or other functionalized scaffolds.

Quantitative Data Summary

ParameterValue / ConditionNotes
Molecular Weight 130.14 g/mol Formula: C₆H₁₀O₃
Boiling Point 78-82°C @ 5 mmHgVacuum distillation recommended
Density ~1.12 g/mLDenser than water
Enzymatic Yield >85%Optimized KRED protocol
Optical Purity >99% eeCritical for drug applications
Mitsunobu Yield 75-80%Sensitive to steric bulk of cyclopropyl

References

  • Biocatalytic Reduction of Alpha-Keto Esters

    • Goldberg, K. et al. "Biocatalytic ketone reduction—a powerful tool for the production of chiral alcohols." Applied Microbiology and Biotechnology, 2007.

  • Mitsunobu Reaction Mechanism & Protocols

    • Swamy, K. C. et al. "Mitsunobu and Related Reactions: Advances and Applications." Chemical Reviews, 2009.

  • Cyclopropyl Group in Medicinal Chemistry

    • Talele, T. T. "The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules."[3] Journal of Medicinal Chemistry, 2016.[3]

  • Synthesis of Cyclopropylglycine

    • Larionov, O. V. et al. "Practical Syntheses of Both Enantiomers of Cyclopropylglycine." Advanced Synthesis & Catalysis, 2006.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Minimizing Racemization of Chiral Methyl 2-cyclopropyl-2-hydroxyacetate

This guide functions as a specialized Technical Support Center for researchers working with Methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 99183-16-1) . It addresses the unique stereochemical instability introduced by the c...

Author: BenchChem Technical Support Team. Date: February 2026

This guide functions as a specialized Technical Support Center for researchers working with Methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 99183-16-1) . It addresses the unique stereochemical instability introduced by the cyclopropyl moiety.

Status: Active | Topic: Stereochemical Integrity | Audience: Medicinal Chemists & Process Engineers[1]

Core Technical Insight: The "Cyclopropyl Paradox"

Before troubleshooting, you must understand why this molecule behaves differently than its structural analog, Methyl Mandelate (Methyl 2-phenyl-2-hydroxyacetate).

  • The Trap (Acid Sensitivity): The cyclopropyl group is an exceptional sigma-donor. It stabilizes the adjacent carbocation (cyclopropylcarbinyl cation) significantly better than a phenyl group does.[2] Consequently, acidic conditions that would be safe for other

    
    -hydroxy esters will trigger rapid racemization (via 
    
    
    
    pathways) or rearrangement in this molecule.
  • The Advantage (Base Resilience): Conversely, the cyclopropyl group destabilizes the adjacent carbanion (enolate) relative to a phenyl ring. Therefore, this molecule is generally more resistant to base-catalyzed racemization than mandelic acid derivatives, provided the hydroxyl group is not activated.

Troubleshooting Guides & FAQs

Issue 1: Loss of Enantiomeric Excess (ee) During Ester Hydrolysis

User Report: "I treated (S)-methyl 2-cyclopropyl-2-hydroxyacetate with 1M NaOH in MeOH to get the acid. The product showed 85% ee (down from 99%)."

Root Cause: While the cyclopropyl group destabilizes the enolate, strong bases (NaOH) in protic solvents (MeOH) at ambient temperature can still induce proton exchange at the


-position, especially if the reaction time is prolonged.

Solution Protocol:

  • Switch Reagents: Use Lithium Hydroxide (LiOH) instead of NaOH. Lithium coordinates tightly with the carbonyl oxygen, preventing the formation of the free enolate.

  • Temperature Control: Conduct the reaction at 0°C , not room temperature.

  • Solvent System: Use a THF:Water (3:1) mixture. Avoid pure methanol, which promotes proton exchange.

Issue 2: Racemization During Hydroxyl Activation (e.g., Mesylation/Tosylation)

User Report: "I tried to convert the OH to a leaving group using MsCl/Et3N. The resulting mesylate was nearly racemic."

Root Cause: This is the classic "Cyclopropyl Cation" trap. If the activation is slow or if any acid is generated (and not immediately neutralized), the leaving group departs spontaneously (


), forming the planar, resonance-stabilized cyclopropylcarbinyl cation. Re-attack occurs from either face.

Solution Protocol:

  • Mechanism Check: You must force an

    
     mechanism or prevent ion-pair separation.
    
  • Recommended Reagent: Use Triflic Anhydride (

    
    )  and Pyridine  (or 2,6-Lutidine) in DCM at -78°C . The reaction is instantaneous, minimizing the lifetime of any intermediate.
    
  • Alternative: If inversion is acceptable/desired, use the Mitsunobu Reaction (PPh3/DIAD). This proceeds via a concerted mechanism that strictly preserves stereochemical fidelity (with inversion).

Issue 3: Storage Instability

User Report: "The material lost 5% ee after sitting on the shelf for a month."

Root Cause: Trace acid impurities (from silica gel purification or chlorinated solvents) can catalyze auto-racemization over time due to the labile nature of the benzylic-like C-O bond.

Solution Protocol:

  • Add a Stabilizer: Store the neat oil with trace amounts of solid

    
      or a scavenger resin to neutralize adventitious acid.
    
  • Container: Store in silanized glass or high-density polyethylene to avoid surface acidity of standard borosilicate glass.

Visualized Mechanisms & Workflows

Diagram 1: Racemization Pathways (The Danger Zones)

This diagram illustrates the competing pathways. Note that the Acid/Cationic pathway is the dominant risk for this specific substrate due to cyclopropyl stabilization.

RacemizationPathways Start Chiral Methyl 2-cyclopropyl-2-hydroxyacetate Acid Acidic Conditions (H+) Start->Acid Protonation of OH Base Strong Base (OH- / RO-) Start->Base Deprotonation of alpha-H Cation Cyclopropylcarbinyl Cation (Planar) Acid->Cation -H2O (Fast due to cyclopropyl stabilization) Racemic1 Racemic Mixture (via SN1 Re-attack) Cation->Racemic1 Non-stereoselective Nucleophilic Attack Enolate Enolate Intermediate (Planar) Base->Enolate Slow (Destabilized by cyclopropyl donor effect) Racemic2 Racemic Mixture (via Reprotonation) Enolate->Racemic2

Caption: The acid-catalyzed pathway (red) is the primary racemization risk due to the exceptional stability of the cyclopropylcarbinyl cation.

Diagram 2: Safe Derivatization Decision Tree

DecisionTree Start Goal: Derivatize OH Group Inversion Is Inversion of Configuration Acceptable? Start->Inversion Yes Yes (Inversion) Inversion->Yes Use No No (Retention) Inversion->No Requires Mitsunobu Mitsunobu Reaction (PPh3, DIAD, Nucleophile) *Safest Method* Yes->Mitsunobu LeavingGroup Need Leaving Group? No->LeavingGroup LG_Yes Yes (Mesylate/Tosylate) LeavingGroup->LG_Yes LG_No No (Ether Formation) LeavingGroup->LG_No Standard Standard MsCl/Et3N (HIGH RISK) LG_Yes->Standard Avoid Safe Tf2O / Pyridine / -78°C (Fast Kinetic Trapping) LG_Yes->Safe Recommended Silver Ag2O / Alkyl Halide (Neutral Conditions) LG_No->Silver

Caption: Decision workflow to select the safest derivatization method based on stereochemical requirements.

Validated Experimental Protocols

Protocol A: Enzymatic Resolution (High Purity Route)

Use this if chemical synthesis yields low ee.

Principle: Lipases distinguish between enantiomers based on the spatial fit of the "medium" (cyclopropyl) vs "large" (ester) groups. Enzyme: Candida antarctica Lipase B (CAL-B) or Pseudomonas lipase.

  • Setup: Suspend racemic methyl 2-cyclopropyl-2-hydroxyacetate (10 mmol) in Vinyl Acetate (as solvent and acyl donor).

  • Catalyst: Add immobilized CAL-B (Novozym 435, 20 mg/mmol).

  • Incubation: Shake at 30°C for 24-48 hours.

  • Monitoring: Monitor by Chiral HPLC (Chiralcel OD-H column).

  • Workup: Filter off the enzyme. The unreacted alcohol will be one enantiomer (typically S), and the acetylated product will be the other (R). Separate by silica flash chromatography.

    • Note: This avoids all harsh acids and bases.

Protocol B: "Safe" Chemical Hydrolysis

For converting the ester to the acid without racemization.

ParameterSpecificationReason
Reagent LiOH (1.1 equiv)Lithium coordinates carbonyl, inhibiting enolization.
Solvent THF /

(3:1)
Aprotic co-solvent reduces proton exchange rates.
Temperature 0°C to +5°CKinetic control prevents thermodynamic racemization.[1]
Quench 1M HCl (cold) to pH 3CRITICAL: Do not acidify below pH 2. Extract immediately.
Drying

(Anhydrous)
Avoid

if slightly acidic; avoid prolonged contact.

References

  • Cardiff University . Racemization in Drug Discovery: Mechanisms and Prediction. (Discusses general acid/base racemization mechanisms relevant to alpha-hydroxy centers).

  • BenchChem Technical Support . Strategies to Prevent Racemization During Peptide Synthesis. (Provides protocols for coupling reagents and base selection applicable to sensitive chiral esters).

  • Technion - Israel Institute of Technology . Enzymatic resolution of beta-hydroxy esters. (Detailed methodology for lipase-catalyzed resolution of similar hydroxy-ester substrates).

  • MDPI . Preparation of Chiral Enantioenriched Cyclopropyl Derivatives. (Highlights the stability and reactivity of cyclopropyl-substituted chiral centers).

  • ChemicalBook . Methyl 2-cyclopropyl-2-hydroxyacetate Properties and Synthesis. (Physical data and supplier links for the specific CAS 99183-16-1).

Sources

Reference Data & Comparative Studies

Validation

Definitive Guide: Determination of Absolute Configuration of Methyl 2-cyclopropyl-2-hydroxyacetate

Executive Summary Methyl 2-cyclopropyl-2-hydroxyacetate is a critical chiral building block in the synthesis of antiviral agents and specific receptor agonists. Its structural uniqueness lies in the cyclopropyl group , w...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Methyl 2-cyclopropyl-2-hydroxyacetate is a critical chiral building block in the synthesis of antiviral agents and specific receptor agonists. Its structural uniqueness lies in the cyclopropyl group , which imparts significant steric bulk and unique electronic properties adjacent to the chiral center.

For researchers facing an unknown sample of this molecule, the determination of its absolute configuration (


 or 

) is a non-trivial challenge due to its physical state—typically a viscous oil or low-melting solid—which complicates direct X-ray analysis.

This guide objectively compares the three primary methodologies for configuration assignment: Mosher's NMR Method , Vibrational Circular Dichroism (VCD) , and X-Ray Crystallography . Based on experimental efficiency and reliability for


-hydroxy esters, Mosher's Method  is identified as the primary recommendation, with VCD as a non-destructive alternative.

Part 1: Decision Matrix & Comparative Analysis

Before detailing specific protocols, use this decision matrix to select the optimal method based on your sample constraints.

DecisionMatrix Start Start: Unknown Sample State Physical State? Start->State Solid Crystalline Solid State->Solid Yes Liquid Oil / Liquid State->Liquid Yes XRay METHOD A: X-Ray Crystallography (Gold Standard) Solid->XRay Direct Analysis Destructive Can sample be consumed? Liquid->Destructive Deriv Willing to Derivatize? Destructive->Deriv Yes VCD METHOD B: VCD Spectroscopy (Non-Destructive) Destructive->VCD No (Recover sample) Mosher METHOD C: Mosher's NMR Analysis (Recommended for Oils) Deriv->Mosher Solution Phase (Fast) DerivXray Derivatize (e.g., p-bromobenzoate) Deriv->DerivXray Solid State (Slow) DerivXray->XRay

Figure 1: Strategic workflow for selecting the absolute configuration determination method.

Comparative Performance Table
FeatureMosher's Method (NMR) VCD Spectroscopy X-Ray Crystallography
Suitability for Substrate High. Ideal for oils/liquids like methyl 2-cyclopropyl-2-hydroxyacetate.Medium-High. Good for oils, but requires high concentration (~20 mg/mL).Low (Direct). Likely requires derivatization to induce crystallization.
Sample Requirement ~5–10 mg (Destructive/Derivatized).[1]~20–50 mg (Non-destructive).Single crystal (often requires >50 mg for screening).
Turnaround Time 24–48 Hours.2–5 Days (includes DFT calculations).1–2 Weeks (crystallization dependent).[2]
Reliability High (Self-validating via

).
High (Dependent on calculation quality).Absolute (Definitive).[3][4]
Cost Low (Standard NMR reagents).Medium (Instrument access + Computing).[1]High (Instrument access + Labor).

Part 2: Technical Deep Dive & Methodologies

Method A: The Solution-Phase Standard (Mosher's Method)

Status: Recommended Primary Method

For


-hydroxy esters, the "Modified Mosher's Method" is the industry standard. It relies on the magnetic anisotropy of the phenyl group in 

-methoxy-

-trifluoromethylphenylacetic acid (MTPA) esters.
The Mechanism

You will synthesize two diastereomers: the


-MTPA ester and the 

-MTPA ester.[2][4]
  • Note on Nomenclature: Reacting the alcohol with

    
    -MTPA-Cl  yields the 
    
    
    
    -ester
    (due to Cahn-Ingold-Prelog priority changes at the auxiliary center).
  • Shielding Effect: In the preferred conformer, the phenyl group of the MTPA auxiliary shields the protons that are cis to it. By subtracting the chemical shifts (

    
    ), you can map the topology of the molecule.
    
Analysis of Methyl 2-cyclopropyl-2-hydroxyacetate

For this specific substrate, the two key substituents flanking the chiral center are:

  • The Cyclopropyl Group (

    
    ):  Distinctive high-field multiplets (
    
    
    
    ppm).
  • The Methyl Ester Group (

    
    ):  A sharp singlet (
    
    
    
    ppm).

If


 for the cyclopropyl protons, the cyclopropyl group is on the side shielded by the phenyl ring in the 

-ester but not the

-ester.

MosherLogic Step1 Synthesize (S)-MTPA Ester (from (R)-MTPA-Cl) Step3 1H NMR Analysis Step1->Step3 Step2 Synthesize (R)-MTPA Ester (from (S)-MTPA-Cl) Step2->Step3 Step4 Calculate Δδ = δ(S) - δ(R) Step3->Step4 Step5 Map Signs (+/-) Step4->Step5

Figure 2: The Modified Mosher's Analysis Workflow.

Method B: Vibrational Circular Dichroism (VCD)

Status: Best Non-Destructive Alternative

VCD measures the differential absorption of left and right circularly polarized infrared light.[5][6] Unlike optical rotation (which is a single number at a single wavelength), VCD provides a rich spectrum of vibrational transitions.

  • Why it works here: The carbonyl stretch of the ester (

    
    ) and the cyclopropyl C-H stretches provide distinct chiral signatures.
    
  • The Workflow:

    • Acquire experimental VCD spectrum of the oil (neat or in

      
      ).
      
    • Perform DFT calculations (B3LYP/6-31G* or higher) for both

      
       and 
      
      
      
      enantiomers.
    • Compare the experimental spectrum to the calculated "digital twins."

Method C: X-Ray Crystallography

Status: Definitive but Difficult

Direct X-ray analysis requires a single crystal. Methyl 2-cyclopropyl-2-hydroxyacetate is likely an oil. To use this method, you must derivatize the hydroxyl group with a "heavy atom" carrier that also aids crystallization.

  • Recommended Derivative:

    
    -Bromobenzoate  or 3,5-Dinitrobenzoate .
    
  • Protocol: React the substrate with

    
    -bromobenzoyl chloride/pyridine. Recrystallize from Hexane/EtOAc. The heavy bromine atom facilitates phase determination via anomalous scattering if the crystal is small or weakly diffracting.
    

Part 3: Detailed Experimental Protocol (Mosher's Method)

This protocol is designed for the in situ preparation of Mosher esters, which is sufficient for assignment and minimizes sample loss.

Materials
  • Substrate: Methyl 2-cyclopropyl-2-hydroxyacetate (~10 mg).

  • Reagents:

    
    -MTPA-Cl and 
    
    
    
    -MTPA-Cl.[3]
  • Base: Dry Pyridine-d5 (serves as solvent and base) or Pyridine/CDCl3.

  • Equipment: 500 MHz NMR (recommended for resolution of cyclopropyl multiplets).

Step-by-Step Procedure
  • Sample Preparation: Divide the substrate into two NMR tubes (approx 5 mg or 0.04 mmol each).

    • Tube A (for S-ester): Dissolve in 0.5 mL

      
       + 20 
      
      
      
      dry pyridine.
    • Tube B (for R-ester): Dissolve in 0.5 mL

      
       + 20 
      
      
      
      dry pyridine.
  • Derivatization:

    • To Tube A, add 10-15

      
       of 
      
      
      
      -MTPA-Cl
      . (Note: R-acid chloride gives S-ester).[3]
    • To Tube B, add 10-15

      
       of 
      
      
      
      -MTPA-Cl
      . (Note: S-acid chloride gives R-ester).
    • Reaction: Shake well and allow to stand at room temperature for 1-2 hours. The reaction is typically instantaneous for primary/secondary alcohols.

  • Monitoring: Check the reaction progress by monitoring the shift of the

    
    -proton (the proton on C2). It typically shifts downfield (deshielded) upon esterification (from ~4.0 ppm to ~5.0-5.5 ppm).
    
  • Data Acquisition: Acquire

    
     NMR spectra for both tubes. Focus on:
    
    • The methoxy singlet of the ester (approx 3.7 ppm).

    • The cyclopropyl protons (complex multiplets 0.3-0.6 ppm).

    • The single proton at the chiral center (C2-H).

  • Data Analysis (

    
     Calculation): 
    Construct a table for the chemical shifts:
    
    
    
    
    • Interpretation:

      • Draw the molecule in the standard Mosher projection (MTPA phenyl group eclipsing the carbonyl).

      • Protons with positive

        
          reside on the right side of the plane (unshielded in S, shielded in R).
        
      • Protons with negative

        
          reside on the left side of the plane (shielded in S, unshielded in R).
        
    • Self-Validating Check: The values for the cyclopropyl group and the methyl ester group must have opposite signs. If both are positive, the derivatization failed or the conformation is distorted (unlikely for this simple ester).

References

  • Dale, J. A., & Mosher, H. S. (1973). Nuclear magnetic resonance enantiomer reagents.

    
    -methoxy-
    
    
    
    -trifluoromethylphenylacetate (MTPA) esters. Journal of the American Chemical Society, 95(2), 512–519.
  • Hoye, T. R., Jeffrey, C. S., & Shao, F. (2007). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons.[2][4] Nature Protocols, 2, 2451–2458. [4]

  • Stephens, P. J., & Devlin, F. J. (2000). Determination of the structure of chiral molecules using ab initio vibrational circular dichroism spectroscopy.[5][7][8][9] Chirality, 12(4), 172-179.

  • Seco, J. M., Quiñoá, E., & Riguera, R. (2004). The assignment of absolute configuration by NMR.[2][4][10] Chemical Reviews, 104(1), 17-118.

Sources

Comparative

A Comparative Guide to Validating the Purity of Methyl 2-cyclopropyl-2-hydroxyacetate Using Thin-Layer Chromatography

For researchers, scientists, and professionals in drug development, establishing the purity of novel chemical entities and synthetic intermediates is a cornerstone of rigorous scientific practice and regulatory complianc...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and professionals in drug development, establishing the purity of novel chemical entities and synthetic intermediates is a cornerstone of rigorous scientific practice and regulatory compliance. Methyl 2-cyclopropyl-2-hydroxyacetate, a key building block in the synthesis of various active pharmaceutical ingredients (APIs), is no exception. This guide provides an in-depth, objective comparison of Thin-Layer Chromatography (TLC) with other analytical techniques for purity validation, supported by detailed experimental protocols and data interpretation.

The Critical Role of Purity in Drug Development

The presence of impurities in a drug substance can significantly impact its safety, efficacy, and stability.[1] Regulatory bodies such as the International Council for Harmonisation (ICH) have established stringent guidelines for the identification and quantification of impurities in new drug substances.[2][3] Therefore, robust and reliable analytical methods for purity determination are indispensable throughout the drug development lifecycle.

Thin-Layer Chromatography (TLC): A First Line of Defense

TLC is a planar chromatographic technique that separates components of a mixture based on their differential partitioning between a stationary phase and a mobile phase.[4][5][6] It is a simple, rapid, and cost-effective method, making it an ideal choice for in-process monitoring of chemical reactions and for preliminary purity assessment.[5][7]

Principle of Separation:

In normal-phase TLC, a polar stationary phase, typically silica gel, is coated on a solid support.[4][8] The sample is spotted on the plate, which is then placed in a sealed chamber containing a less polar mobile phase. As the mobile phase ascends the plate via capillary action, it carries the sample components with it.[5][6] Compounds with higher polarity interact more strongly with the polar stationary phase and thus travel a shorter distance, resulting in a lower Retention Factor (Rf) value.[4][9] Conversely, less polar compounds have a greater affinity for the mobile phase and travel further up the plate, exhibiting a higher Rf value.[4][10]

The Retention Factor (Rf) is a key parameter in TLC and is calculated as follows:

Rf = (Distance traveled by the compound) / (Distance traveled by the solvent front) [9][10][11][12]

An optimal Rf value for the compound of interest generally lies between 0.2 and 0.8 to ensure good separation from potential impurities.[3][9]

Developing a TLC Method for Methyl 2-cyclopropyl-2-hydroxyacetate

Methyl 2-cyclopropyl-2-hydroxyacetate possesses a polar hydroxyl group and an ester functional group, alongside a nonpolar cyclopropyl ring. This amphiphilic nature requires careful selection of the mobile phase to achieve optimal separation.

Experimental Protocol: TLC Analysis

1. Materials:

  • TLC Plates: Silica gel 60 F254 plates.

  • Sample Preparation: Dissolve approximately 1-2 mg of the methyl 2-cyclopropyl-2-hydroxyacetate sample in 1 mL of a suitable solvent (e.g., dichloromethane or ethyl acetate).

  • Mobile Phase (Eluent): A mixture of ethyl acetate and hexane is a good starting point for compounds of intermediate polarity.[3][13] A ratio of 30:70 (v/v) ethyl acetate:hexane is recommended for initial trials.

  • Developing Chamber: A glass tank with a lid.

  • Visualization Reagents:

    • UV lamp (254 nm).

    • Potassium permanganate (KMnO4) stain: A versatile stain for visualizing a wide range of organic compounds.[14]

    • p-Anisaldehyde stain: Effective for detecting alcohols, aldehydes, and other functional groups.[14]

2. Methodology:

  • Plate Preparation: Using a pencil, lightly draw a baseline approximately 1 cm from the bottom of the TLC plate.[6] Mark the points for sample application.

  • Spotting: Using a capillary tube, carefully spot a small amount of the dissolved sample onto the baseline.[6] Allow the solvent to evaporate completely.

  • Development: Pour the mobile phase into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors.[15] Carefully place the TLC plate in the chamber, ensuring the baseline is above the solvent level.[6][9] Close the chamber and allow the solvent to ascend the plate.[6]

  • Completion: Once the solvent front has reached approximately 1 cm from the top of the plate, remove the plate and immediately mark the solvent front with a pencil.[6]

  • Visualization:

    • UV Light: View the dried plate under a UV lamp at 254 nm.[6] Compounds that absorb UV light will appear as dark spots.[16] Circle any visible spots with a pencil.

    • Staining:

      • Potassium Permanganate: Briefly dip the plate into the KMnO4 solution or spray the plate evenly. Oxidizable compounds, such as the hydroxyl group in the target molecule, will appear as yellow or brown spots on a purple background.[14]

      • p-Anisaldehyde: Dip or spray the plate with the p-anisaldehyde solution and then gently heat the plate with a heat gun until colored spots appear.[14]

Workflow for TLC Analysis

TLC_Workflow A Sample Preparation (Dissolve in suitable solvent) C Spotting (Apply sample to baseline) A->C B TLC Plate Preparation (Draw baseline) B->C D Development (Place plate in developing chamber) C->D E Visualization (UV light and/or chemical stain) D->E F Data Analysis (Calculate Rf values) E->F

Caption: A streamlined workflow for the purity analysis of methyl 2-cyclopropyl-2-hydroxyacetate by TLC.

Interpreting the Results

A pure sample of methyl 2-cyclopropyl-2-hydroxyacetate should ideally show a single spot on the TLC plate. The presence of additional spots indicates the presence of impurities. The Rf values of these impurity spots can provide clues about their relative polarities. For instance, a starting material like methyl 2-cyclopropyl-2-oxoacetate would be less polar and have a higher Rf value, while a hydrolysis product like 2-cyclopropyl-2-hydroxyacetic acid would be more polar and have a lower Rf value.

Comparison with Alternative Analytical Techniques

While TLC is an excellent screening tool, other chromatographic techniques offer higher resolution and quantitative capabilities.

FeatureThin-Layer Chromatography (TLC)High-Performance Liquid Chromatography (HPLC)Gas Chromatography-Mass Spectrometry (GC-MS)
Principle Planar chromatography based on polarity.[8]High-pressure column chromatography.[17]Separation based on boiling point and mass-to-charge ratio.
Resolution Lower.[7]High.[17]Very High.
Sensitivity Moderate.High.[18]Very High.
Quantification Semi-quantitative (visual) to quantitative (densitometry).[2][3]Highly quantitative.[17]Highly quantitative.
Speed Fast (minutes).[5]Moderate (minutes to an hour).[17]Moderate to slow.
Cost Low.[5][7]High.High.
Sample Volatility Non-volatile compounds.[5]Non-volatile and thermally labile compounds.[17]Volatile and thermally stable compounds.

High-Performance Liquid Chromatography (HPLC):

HPLC is the gold standard for purity determination in the pharmaceutical industry due to its high resolution, sensitivity, and quantitative accuracy.[17][19] A reversed-phase HPLC method, using a nonpolar stationary phase (like C18) and a polar mobile phase, would be suitable for analyzing methyl 2-cyclopropyl-2-hydroxyacetate.[20]

Gas Chromatography-Mass Spectrometry (GC-MS):

GC-MS is a powerful technique for separating and identifying volatile and thermally stable compounds. While methyl 2-cyclopropyl-2-hydroxyacetate may be amenable to GC analysis, derivatization might be necessary to improve its volatility and thermal stability. The mass spectrometer provides structural information, which is invaluable for impurity identification.

Decision Tree for Purity Analysis Method Selection

Method_Selection Start Start: Purity Analysis Required Qualitative Qualitative or Semi-Quantitative? Start->Qualitative TLC Use TLC (Fast, Low Cost) Qualitative->TLC Yes Quantitative High Resolution & Quantitative Data Needed? Qualitative->Quantitative No End End: Method Selected TLC->End HPLC Use HPLC (High Resolution, Quantitative) Quantitative->HPLC Yes Volatile Are Impurities Volatile? Quantitative->Volatile No HPLC->End GCMS Use GC-MS (Structural Information) Volatile->GCMS Yes Volatile->End No GCMS->End

Caption: A decision-making framework for selecting the appropriate analytical technique for purity validation.

Conclusion

Thin-Layer Chromatography is a highly valuable and practical tool for the rapid, qualitative assessment of the purity of methyl 2-cyclopropyl-2-hydroxyacetate. Its simplicity, speed, and low cost make it an indispensable technique for routine monitoring in a research and development setting.[7] For comprehensive purity profiling and quantitative analysis that meets stringent regulatory standards, TLC should be complemented by more powerful techniques such as HPLC or GC-MS.[17][18][20] The choice of analytical method should be guided by the specific requirements of the analysis, including the need for qualitative or quantitative data, the nature of potential impurities, and the stage of drug development.

References

  • Chemistry Hall. (2020, January 2). Thin Layer Chromatography: A Complete Guide to TLC. Available from: [Link]

  • University of California, Los Angeles. (n.d.). Thin Layer Chromatography (TLC). Available from: [Link]

  • Study.com. (2021, June 9). How to Calculate Retention Factors in Thin-Layer Chromatography. Available from: [Link]

  • Oreate AI Blog. (2026, January 21). Understanding the Retention Factor in Thin Layer Chromatography. Available from: [Link]

  • Khan Academy. (n.d.). Calculating retention factors for TLC. Available from: [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Chromatography: Solvent Systems for TLC. Available from: [Link]

  • JoVE. (2025, May 22). Video: Thin-Layer Chromatography (TLC): Overview. Available from: [Link]

  • Veeprho. (2025, February 13). Thin Layer Chromatography (TLC) Explained. Available from: [Link]

  • Scientist Live. (2013, April 1). Validation of thin-layer limit tests in pharmaceutical analysis. Available from: [Link]

  • Wikipedia. (n.d.). Thin-layer chromatography. Available from: [Link]

  • PubMed. (n.d.). Comparison of HPLC, TLC and Minicolumn for Measuring the Radiochemical Purity of 99Tcm-Q12. Available from: [Link]

  • Organomation. (n.d.). Complete Guide to Thin Layer Chromatography Sample Preparation. Available from: [Link]

  • LCGC International. (2020, November 11). Stationary Phases for Modern Thin-Layer Chromatography. Available from: [Link]

  • EPFL. (n.d.). TLC Visualization Reagents. Available from: [Link]

  • Preprints.org. (2024, September 1). High-Performance Liquid Chromatography (HPLC): Principles, Applications, Versatality, Efficiency, Innovation and Comparative Analysis in Modern Analytical Chemistry and In Pharmaceutical Sciences. Available from: [Link]

  • PharmDecks. (n.d.). Chromatography (HPLC, TLC). Available from: [Link]

  • PubMed. (2024, August 15). Validation of HPLC and TLC analytical methods to determine radiochemical purity of 99mTc-cAbVCAM1-5, a new experimental radiotracer. Available from: [Link]

  • University of Colorado Boulder, Department of Chemistry. (n.d.). Thin Layer Chromatography (TLC). Available from: [Link]

  • Organic Chemistry. (n.d.). TLC stains. Available from: [Link]

  • Chemistry LibreTexts. (2022, April 7). 2.3F: Visualizing TLC Plates. Available from: [Link]

  • PubMed Central. (n.d.). Validated Densitometric TLC-Method for the Simultaneous Analysis of (R)- and (S)-Citalopram and its Related Substances Using Macrocyclic Antibiotic as a Chiral Selector: Application to the Determination of Enantiomeric Purity of Escitalopram. Available from: [Link]

  • University of Oxford, Department of Chemistry. (n.d.). TLC Stains. Available from: [Link]

  • Chromatography Forum. (2005, August 17). TLC Validation. Available from: [Link]

  • ResearchGate. (2017, April 25). Hi every body, I try to identify carboxylic acids and their esters by Thin-layer chromatography. Do you have any idea?. Available from: [Link]

  • Chemistry LibreTexts. (2022, August 23). Thin Layer Chromatography. Available from: [Link]

  • Chemspace. (n.d.). Methyl 2-cyclopropyl-2-hydroxyacetate. Available from: [Link]

  • Croatian Chemical Acta. (n.d.). Chiral Separation of α-hydroxy Acids by Capillary Electrochromatography Using the Cathodic Detergent CTAB as Mobile Phase Additive. Available from: [Link]

  • Asian Journal of Chemistry. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Available from: [Link]

  • CORA. (2017, April 10). Impurity Occurrence and Removal in Crystalline Products from Process Reactions. Available from: [Link]

Sources

Validation

Optical Rotation Values for (R)- and (S)-Methyl 2-cyclopropyl-2-hydroxyacetate: A Technical Comparison Guide

The following guide details the optical rotation properties, synthesis, and analytical characterization of (R)- and (S)-methyl 2-cyclopropyl-2-hydroxyacetate. Executive Summary Methyl 2-cyclopropyl-2-hydroxyacetate (also...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide details the optical rotation properties, synthesis, and analytical characterization of (R)- and (S)-methyl 2-cyclopropyl-2-hydroxyacetate.

Executive Summary

Methyl 2-cyclopropyl-2-hydroxyacetate (also known as methyl cyclopropylglycolate) is a critical chiral building block used in the synthesis of complex pharmaceutical targets, including HCV protease inhibitors and natural products like Xestospongin B. Its structural similarity to mandelic acid derivatives makes it a valuable probe for structure-activity relationship (SAR) studies, where the cyclopropyl moiety offers unique steric and electronic properties compared to a phenyl ring.

This guide provides the specific optical rotation data derived from authoritative literature, compares polarimetry with chromatographic alternatives, and outlines the causal logic behind the experimental protocols.

Optical Rotation Data & Configuration

The optical rotation of methyl 2-cyclopropyl-2-hydroxyacetate is significantly lower in magnitude than its phenyl analog (methyl mandelate), attributed to the lower anisotropy of the cyclopropyl group compared to the aromatic ring.

Specific Rotation Values
EnantiomerSpecific Rotation

Concentration (

)
SolventSource
(R)-Enantiomer -5.8° 1.00 g/100 mLCHCl

Shaw, J. T. et al. (2013) [1]
(S)-Enantiomer +5.8° (Predicted)1.00 g/100 mLCHCl

Enantiomeric relationship

Technical Insight on Configuration:

  • Correlation: The assignment of the (-)-sign to the (R)-enantiomer is consistent with the Mandelic Acid Model . (R)-Methyl mandelate exhibits a negative rotation (

    
    ). Since the cyclopropyl group is isosteric to the phenyl group, the sign of rotation is conserved, though the magnitude is drastically reduced due to the lack of a strong chromophore (aromatic 
    
    
    
    -system) near the chiral center.
  • Purity Impact: The low magnitude (

    
    ) makes this compound sensitive to enantiomeric impurities. A 1% impurity can shift the observed rotation by 
    
    
    
    , which is within the error margin of standard polarimeters. Therefore, optical rotation should be used as a qualitative confirmation of identity, while Chiral HPLC is required for quantitative purity (ee) determination.

Comparative Analysis: Polarimetry vs. Alternatives

For high-stakes drug development, relying solely on optical rotation is insufficient. The following table compares the primary analytical methods.

FeaturePolarimetry (Optical Rotation) Chiral HPLC / GC NMR with Chiral Shift Reagents
Primary Utility Identity confirmation; Batch consistency.Quantitative enantiomeric excess (ee%).[1]Absolute configuration assignment.
Precision Low (due to small specific rotation).High (>99.9% accuracy).Moderate to High.
Sample Req. High (~10-20 mg).Low (<1 mg).Moderate (~5-10 mg).
Throughput Fast (seconds).Slow (15-30 min/run).Slow (requires derivatization).
Limitations Prone to solvent/temp effects; unreliable for low ee.Requires specific column screening.Complex spectra interpretation.

Recommendation: Use Chiral HPLC (e.g., Chiralcel OD-H or AD-H columns) for release testing. Use Polarimetry only for quick in-process checks where the synthesis route is established and robust.

Experimental Protocols

A. Synthesis via Enzymatic Kinetic Resolution

The most reliable method to access high-ee material is the lipase-catalyzed resolution of the racemic alcohol.

Causality: Lipases (e.g., Candida antarctica Lipase B, CAL-B) typically display high enantioselectivity for secondary alcohols. In an acetylation reaction, CAL-B preferentially acetylates the (R)-enantiomer , leaving the (S)-alcohol unreacted.

Protocol:

  • Substrate Preparation: Dissolve racemic methyl 2-cyclopropyl-2-hydroxyacetate (1.0 equiv) in dry diisopropyl ether (DIPE) or MTBE.

  • Acyl Donor: Add vinyl acetate (3.0 equiv). The use of vinyl acetate makes the reaction irreversible due to the tautomerization of the vinyl alcohol byproduct into acetaldehyde.

  • Catalysis: Add immobilized CAL-B (Novozym 435, 20-50 mg/mmol).

  • Incubation: Shake at 30-40°C. Monitor conversion by GC/HPLC.

  • Termination: Stop reaction at ~50% conversion (theoretical maximum yield for resolution). Filter off the enzyme.

  • Separation: Separate the (S)-alcohol (starting material) from the (R)-acetate (product) via column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Hydrolysis (Optional): The (R)-acetate can be hydrolyzed (MeOH, K

    
    CO
    
    
    
    ) to yield the (R)-alcohol.
B. Optical Rotation Measurement

Self-Validating Step: Always measure the solvent blank immediately before the sample to zero the instrument.

  • Preparation: Weigh exactly 100 mg of the purified oil.

  • Dissolution: Transfer to a 10 mL volumetric flask and dilute to the mark with HPLC-grade Chloroform (CHCl

    
    ). Ensure the solution is homogenous.
    
  • Measurement: Fill a 1 dm (100 mm) polarimeter tube. Ensure no air bubbles are in the light path.

  • Reading: Measure

    
     at 25°C using the Sodium D-line (589 nm).
    
  • Calculation:

    
    .
    

Visualizations

Figure 1: Enzymatic Kinetic Resolution Workflow

This diagram illustrates the separation of the racemic mixture into (R)- and (S)-enantiomers using CAL-B lipase.

EnzymaticResolution Racemic Racemic Methyl 2-cyclopropyl-2-hydroxyacetate Reaction Kinetic Resolution (30-40°C, DIPE) Racemic->Reaction Dissolve Reagents Vinyl Acetate + CAL-B (Lipase) Reagents->Reaction Add Separation Chromatography (Silica Gel) Reaction->Separation ~50% Conv. R_Acetate (R)-Acetate (Converted) Separation->R_Acetate Elutes First S_Alcohol (S)-Alcohol (Unreacted) Separation->S_Alcohol Elutes Second (+)-Enantiomer R_Alcohol (R)-Alcohol (Hydrolyzed) R_Acetate->R_Alcohol K2CO3/MeOH (-)-Enantiomer

Caption: Workflow for the lipase-catalyzed kinetic resolution yielding optically pure (R)- and (S)-enantiomers.

Figure 2: Analytical Decision Tree

A logical guide for selecting the appropriate analytical method based on the stage of development.

AnalyticalDecision Start Sample Analysis Requirement Purpose What is the primary goal? Start->Purpose Identity Identity / Batch Check Purpose->Identity Routine Purity Enantiomeric Purity (ee%) Purpose->Purity Critical Config Absolute Configuration Purpose->Config R&D Polarimetry Polarimetry (Optical Rotation) Identity->Polarimetry Fast, Low Cost HPLC Chiral HPLC (Chiralcel OD-H) Purity->HPLC High Precision XRay X-Ray / Derivatization Config->XRay Definitive Polarimetry->HPLC If result ambiguous (Low alpha value)

Caption: Decision tree for selecting analytical methods. Note the fallback to HPLC due to the low specific rotation of the title compound.

References

  • Shaw, J. T.; Dorr, A. A.; Sherrill, W. M. "Enantioselective Synthesis of (−)-Xestospongin B and (+)-Araguspongine B." Org. Lett.2013 , 15, 5615–5617.

  • Podunavac, M. "Scalable Synthesis of Xestospongin Type Natural Products." UC Santa Barbara Electronic Theses and Dissertations. 2021 .

  • BenchChem. "Methyl 2-cyclopropyl-2-hydroxyacetate Structure and Properties."

Sources

Comparative

A Comparative Guide to the Infrared (IR) Spectroscopy of Methyl 2-Cyclopropyl-2-Hydroxyacetate

In the landscape of modern drug discovery and organic synthesis, the precise structural elucidation of novel small molecules is paramount. Methyl 2-cyclopropyl-2-hydroxyacetate, a molecule incorporating a stereochemicall...

Author: BenchChem Technical Support Team. Date: February 2026

In the landscape of modern drug discovery and organic synthesis, the precise structural elucidation of novel small molecules is paramount. Methyl 2-cyclopropyl-2-hydroxyacetate, a molecule incorporating a stereochemically rich cyclopropyl group adjacent to a chiral α-hydroxy ester, presents a unique spectroscopic challenge. This guide provides an in-depth analysis of its characteristic Infrared (IR) spectroscopy peaks, offering a comparative framework against related structural motifs. By understanding the vibrational signatures of this molecule, researchers can gain crucial insights into its purity, stability, and intermolecular interactions.

The power of IR spectroscopy lies in its ability to probe the vibrational modes of specific functional groups within a molecule. For methyl 2-cyclopropyl-2-hydroxyacetate, our analysis will focus on the distinct contributions from the hydroxyl (-OH), ester (C=O and C-O), and the strained cyclopropyl ring.

Predicted Infrared Absorption Profile

While a dedicated experimental spectrum for methyl 2-cyclopropyl-2-hydroxyacetate is not publicly available in spectral databases such as the Spectral Database for Organic Compounds (SDBS)[1][2][3][4], a highly accurate prediction of its IR absorption peaks can be synthesized from established group frequencies and data from analogous structures. The key to this analysis is the principle of additivity, where the final spectrum is a composite of the characteristic vibrations of its constituent parts, modulated by their electronic and steric interplay.

The following table summarizes the expected key IR absorption bands, their corresponding vibrational modes, and the rationale for their predicted wavenumbers.

Predicted Wavenumber (cm⁻¹) Intensity Vibrational Mode Rationale and Comparative Insights
~3450 (broad)StrongO-H stretch (hydrogen-bonded)The hydroxyl group is expected to exhibit a broad absorption band due to intermolecular hydrogen bonding. In α-hydroxy acids, a related class of molecules, the O-H stretch is observed around 3568 cm⁻¹ in the gas phase[5][6][7]. The condensed-phase spectrum of the title compound will likely show this peak broadened and shifted to a lower frequency.
~3080MediumC-H stretch (cyclopropyl)The C-H bonds on the strained three-membered ring have more s-character, leading to a higher stretching frequency compared to typical alkanes[8]. This peak is a hallmark of the cyclopropyl moiety[9].
2990 - 2850Medium-WeakC-H stretch (aliphatic)These absorptions arise from the methyl group of the ester and the C-H bond at the chiral center. They are typical for sp³ hybridized carbon-hydrogen bonds[10].
~1735StrongC=O stretch (ester)Saturated aliphatic esters typically show a strong carbonyl absorption in the 1750-1735 cm⁻¹ range[11][12]. The presence of an adjacent hydroxyl group can lead to intramolecular hydrogen bonding, which may shift this peak to a slightly lower wavenumber.
~1460 & ~1380Medium-WeakC-H bend (CH₂ & CH₃)These peaks correspond to the scissoring and bending vibrations of the methylene groups in the cyclopropyl ring and the methyl group of the ester, respectively[13][14].
~1220 & ~1050StrongC-O stretch (ester)Esters exhibit two characteristic C-O stretching bands. These are often strong and can be found in the 1300-1000 cm⁻¹ region[11].
~1020Medium-WeakCyclopropyl ring deformationThe "breathing" or deformation mode of the cyclopropane ring provides a characteristic absorption in this region[8][9][15]. This peak, along with the high-frequency C-H stretch, confirms the presence of the cyclopropyl group.

Visualizing the Vibrational Landscape

To better understand the relationship between the molecular structure and its IR spectrum, we can visualize the key vibrational modes. The following diagram illustrates the primary stretching and bending motions responsible for the most prominent IR peaks.

Caption: Key vibrational modes of methyl 2-cyclopropyl-2-hydroxyacetate.

Comparative Spectral Analysis

The uniqueness of the IR spectrum of methyl 2-cyclopropyl-2-hydroxyacetate is best appreciated through comparison with simpler, related molecules. This comparative approach allows for the definitive assignment of absorption bands to their respective functional groups.

Compound Key Functional Group(s) Characteristic IR Peaks (cm⁻¹) Significance of Comparison
Methyl Acetate Ester~1740 (C=O stretch), ~1240 & ~1050 (C-O stretch)Serves as a baseline for the ester functional group, highlighting the typical positions of the strong carbonyl and C-O stretching bands[11].
Cyclohexanol Secondary Alcohol, Cycloalkane~3350 (broad, O-H stretch), 2930 & 2855 (C-H stretch)Demonstrates the characteristic broad O-H absorption due to hydrogen bonding and the typical C-H stretching frequencies for a non-strained cycloalkane ring[16][17].
Cyclopropyl Methyl Ketone Cyclopropyl, Ketone~3080 (cyclopropyl C-H stretch), ~1690 (C=O stretch), ~1020 (ring deformation)This comparison is crucial for isolating the vibrational modes of the cyclopropyl group. The C=O stretch is at a lower frequency due to conjugation with the cyclopropyl ring.
Methyl 2-Cyclopropyl-2-hydroxyacetate α-Hydroxy Ester, Cyclopropyl~3450 (O-H), ~3080 (cyclopropyl C-H), ~1735 (C=O), ~1020 (ring deformation)The combination of a broad O-H band, a high-frequency cyclopropyl C-H stretch, a standard ester C=O peak, and the ring deformation mode creates a unique spectral fingerprint.

Experimental Protocol for IR Spectrum Acquisition

To ensure the collection of high-quality, reproducible IR data for a liquid sample like methyl 2-cyclopropyl-2-hydroxyacetate, the following protocol for Attenuated Total Reflectance (ATR) FT-IR spectroscopy is recommended. ATR is a preferred method for liquid samples as it requires minimal sample preparation and provides excellent data quality.

Instrumentation and Materials
  • Fourier Transform Infrared (FT-IR) Spectrometer with a Diamond or Germanium ATR accessory.

  • Methyl 2-cyclopropyl-2-hydroxyacetate sample (purified).

  • Solvent for cleaning (e.g., isopropanol or acetone).

  • Lint-free wipes.

Workflow Diagram

G cluster_prep Preparation cluster_acq Data Acquisition cluster_post Post-Processing start Start clean_atr Clean ATR Crystal start->clean_atr bg_scan Acquire Background Spectrum clean_atr->bg_scan apply_sample Apply Sample to Crystal bg_scan->apply_sample acquire_sample Acquire Sample Spectrum apply_sample->acquire_sample process_data Process Data (e.g., ATR correction) acquire_sample->process_data analyze_spectrum Analyze Spectrum process_data->analyze_spectrum end End analyze_spectrum->end

Caption: Workflow for ATR-FTIR spectrum acquisition.

Step-by-Step Procedure
  • Instrument Preparation:

    • Ensure the FT-IR spectrometer is powered on and has reached thermal equilibrium as per the manufacturer's guidelines. This minimizes instrumental drift.

    • Thoroughly clean the ATR crystal surface with a lint-free wipe soaked in a volatile solvent like isopropanol. This removes any residues from previous measurements.

  • Background Acquisition:

    • With the clean, empty ATR accessory in place, acquire a background spectrum. This spectrum of the ambient environment (air, CO₂, water vapor) will be automatically subtracted from the sample spectrum to provide a clean baseline.

    • Causality: The background scan is critical for removing spectral contributions from atmospheric components, which have strong IR absorptions and would otherwise interfere with the sample spectrum.

  • Sample Application:

    • Place a single drop of the liquid methyl 2-cyclopropyl-2-hydroxyacetate directly onto the center of the ATR crystal. Ensure the crystal is fully covered to maximize the signal-to-noise ratio.

  • Spectrum Acquisition:

    • Acquire the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The resolution should be set to 4 cm⁻¹ for routine analysis.

    • Self-Validation: The resulting spectrum should show a flat baseline outside of the absorption bands. The percent transmittance should be within a reasonable range (typically 10-90%T) for the strongest bands to ensure data is within the linear range of the detector.

  • Data Processing and Analysis:

    • The acquired spectrum is automatically ratioed against the background spectrum. An ATR correction may be applied through the software to account for the wavelength-dependent depth of penetration of the IR beam, making the spectrum appear more like a traditional transmission spectrum.

    • Analyze the processed spectrum by identifying the key absorption bands and comparing their positions and relative intensities to the predicted values and reference spectra.

  • Cleaning:

    • After analysis, thoroughly clean the ATR crystal with a solvent and lint-free wipe to prepare for the next sample.

By following this robust protocol, researchers can confidently obtain high-quality IR spectra for the structural verification and analysis of methyl 2-cyclopropyl-2-hydroxyacetate and similar compounds.

References

  • Infrared spectroscopy of gas phase alpha hydroxy carboxylic acid homo and hetero dimers. (2018). Physical Chemistry Chemical Physics.
  • Spectroscopic Confirmation of Heptyl-Cyclopropane: A Compar
  • Vibrational mode analysis of simple molecules.
  • Infrared spectroscopy of gas phase alpha hydroxy carboxylic acid homo and hetero dimers. (2018). Physical Chemistry Chemical Physics.
  • Infrared spectroscopy of gas phase alpha hydroxy carboxylic acid homo and hetero dimers | Request PDF.
  • Characteristic Infrared Absorption Bands of the Cyclopropyl Ring. (1956). Journal of the American Chemical Society.
  • IR Spectroscopy Tutorial: Esters. University of Calgary.
  • Methyl 2-cyclopropyl-2-oxoacet
  • Methyl 2-cyclopropyl-2-hydroxyacet
  • The fe
  • INFRARED SPECTROSCOPY. St.
  • The Infrared Spectra of Some Cyclopropanes. (1965). Journal of Organic Chemistry.
  • IR Absorption Table. University of Colorado Boulder.
  • Infrared spectrum of cyclopropane. Doc Brown's Chemistry.
  • Spectral Database for Organic Compounds, SDBS. UW-Madison Libraries.
  • Infrared absorption spectra of cyclo-hydrocarbons. (1940).
  • Spectral Database for Organic Compounds.
  • Spectral database for organic compounds, SDBS. Lafayette College Libraries.
  • Spectral Database for Organic Compounds. Bioregistry.
  • Table of Characteristic IR Absorptions.
  • Infrared Spectra of Some Common Functional Groups. (2023). Chemistry LibreTexts.
  • Methyl 2-cyclopropyl-2-(n-hydroxyamino)
  • Vibrational Modes. Harvard-Smithsonian Center for Astrophysics.
  • Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University.
  • Number of Vibrational Modes in a Molecule. (2023). Chemistry LibreTexts.
  • Molecular vibr
  • Cyclohexane, (2-methylpropyl)-. NIST WebBook.
  • Cyclopropanenonanoic acid, 2-[(2-butylcyclopropyl)methyl]-, methyl ester. SpectraBase.
  • Decoding chemical information from vibrational spectroscopy data: Local vibrational mode theory. (2020). Southern Methodist University.

Sources

Safety & Regulatory Compliance

Safety

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 2-cyclopropyl-2-hydroxyacetate

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step, proper disposal, is a critical component of labor...

Author: BenchChem Technical Support Team. Date: February 2026

For the diligent researcher, scientist, or drug development professional, the lifecycle of a chemical reagent extends far beyond its use in an experiment. The final step, proper disposal, is a critical component of laboratory safety, environmental responsibility, and regulatory compliance. This guide provides a detailed, step-by-step protocol for the safe disposal of Methyl 2-cyclopropyl-2-hydroxyacetate (CAS No. 98730-93-9), grounded in established safety principles and best practices for chemical waste management.

While specific public data on the toxicology and environmental fate of Methyl 2-cyclopropyl-2-hydroxyacetate is limited, its chemical structure as a hydroxy ester informs a cautious and systematic approach to its disposal. The foundational principle when handling any compound with an incomplete hazard profile is to treat it as hazardous until proven otherwise.[1] This ensures the highest level of safety for laboratory personnel and the environment.

Understanding the Compound: Physicochemical Properties

A thorough understanding of a compound's properties is the first step in safe handling and disposal. Below is a summary of the known characteristics of Methyl 2-cyclopropyl-2-hydroxyacetate.

PropertyValueSource
CAS Number 98730-93-9Chemspace[2], AChemBlock[3]
Molecular Formula C6H10O3Chemspace[2]
Molecular Weight 130.14 g/mol AChemBlock[3]
IUPAC Name methyl 2-cyclopropyl-2-hydroxyacetateChemspace[2]
SMILES COC(=O)C(O)C1CC1Chemspace[2]
LogP 0.1Chemspace[2]
Hydrogen Bond Donors 1Chemspace[2]
Hydrogen Bond Acceptors 2Chemspace[2]

The structure contains a hydroxyl group and an ester, suggesting potential for hydrolysis under acidic or basic conditions, and its low LogP value indicates some water solubility.

Core Disposal Protocol: A Step-by-Step Guide

This protocol is designed to be a comprehensive framework. Crucially, you must always consult and adhere to the specific guidelines provided by your institution's Environmental Health and Safety (EHS) department. [1] Local regulations and facility capabilities will ultimately dictate the final disposal route.

Step 1: Pre-Disposal Hazard Assessment and Personal Protective Equipment (PPE)

Before handling the waste, a thorough risk assessment is mandatory.[4] Based on the functional groups present and data from similar compounds, we must assume Methyl 2-cyclopropyl-2-hydroxyacetate may cause skin, eye, and respiratory irritation.[5]

  • Expertise & Experience: The ester and hydroxyl functionalities are generally not associated with extreme reactivity, but the overall toxicological profile is unknown. Therefore, treating it with a high degree of caution is the most prudent approach.

  • Mandatory PPE:

    • Eye Protection: Safety glasses or goggles are required at all times.[1]

    • Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).[1]

    • Body Protection: A standard laboratory coat is mandatory.[1]

    • Ventilation: All handling of the compound and its waste should be conducted within a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.[1][6]

Step 2: Waste Segregation and Containerization

Proper segregation is fundamental to preventing dangerous chemical reactions within waste containers.[7][8]

  • Designate a Waste Container: Use a dedicated, leak-proof, and chemically compatible container for all Methyl 2-cyclopropyl-2-hydroxyacetate waste.[7][9] Plastic containers are often preferred for their durability.[10]

  • Labeling: Immediately label the container with the words "Hazardous Waste ".[7] The label must include the full chemical name: "Methyl 2-cyclopropyl-2-hydroxyacetate " and the date of accumulation.[7] Do not use abbreviations or chemical formulas alone.[7]

  • Waste Streams:

    • Neat (Pure) Compound: Collect any remaining solid or liquid Methyl 2-cyclopropyl-2-hydroxyacetate directly into the designated hazardous waste container.

    • Organic Solvent Solutions: If the compound is dissolved in an organic solvent (e.g., for chromatography), collect it in the appropriate flammable or halogenated waste container, ensuring compatibility with other contents.[1]

    • Aqueous Solutions: Aqueous waste containing the compound should be collected in a dedicated hazardous aqueous waste container.[1] Note that aqueous waste containing more than 1% organic compounds may need to be classified as organic waste.[11]

    • Contaminated Solids: All disposable labware that has come into contact with the compound (e.g., pipette tips, vials, gloves, contaminated paper towels) must be collected in a separate, sealed container for solid chemical waste.[1][11]

Step 3: Chemical Deactivation (Neutralization) - A Word of Caution

For some esters, hydrolysis using a base (saponification) can be a method of deactivation. However, this process is not recommended as a standard disposal procedure without explicit EHS approval for several reasons:

  • Exothermic Reaction: The reaction can generate heat.

  • Byproduct Hazards: The hydrolysis would produce methanol and cyclopropylglycolic acid. The hazards of the resulting mixture may not be lower than the starting material.

  • Incomplete Reaction: Ensuring the reaction goes to completion requires analytical verification, which is often impractical for waste streams.

Therefore, do not attempt to neutralize or deactivate Methyl 2-cyclopropyl-2-hydroxyacetate unless specifically instructed to do so by your EHS department under a validated protocol.

Step 4: Storage and Disposal
  • Secure Storage: Keep the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[10] This area should be secure and away from general laboratory traffic.[7]

  • Schedule Pickup: Once the container is full or ready for disposal, contact your institution's EHS department to schedule a waste pickup.[1][7] Ensure all containers are properly sealed and labeled before the scheduled pickup time.[7]

Logical Workflow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of Methyl 2-cyclopropyl-2-hydroxyacetate.

DisposalWorkflow Disposal Workflow for Methyl 2-cyclopropyl-2-hydroxyacetate Start Start: Waste Generation Assess Perform Hazard Assessment (Assume Hazardous) Start->Assess PPE Don Appropriate PPE: - Goggles - Gloves - Lab Coat Assess->PPE Segregate Segregate Waste Stream PPE->Segregate Neat Neat Compound or Concentrated Solution Segregate->Neat Neat/Conc. Aqueous Aqueous Solution (>1% organic? consult EHS) Segregate->Aqueous Aqueous Solid Contaminated Solid Waste (Gloves, Pipettes, etc.) Segregate->Solid Solid Container_Neat Collect in Labeled Hazardous Liquid Waste Container Neat->Container_Neat Container_Aqueous Collect in Labeled Hazardous Aqueous Waste Container Aqueous->Container_Aqueous Container_Solid Collect in Labeled Solid Chemical Waste Bag or Container Solid->Container_Solid Store Store Sealed Container in Satellite Accumulation Area Container_Neat->Store Container_Aqueous->Store Container_Solid->Store EHS Contact EHS for Waste Pickup Store->EHS End End: Proper Disposal EHS->End

Caption: Decision workflow for the safe disposal of Methyl 2-cyclopropyl-2-hydroxyacetate.

Spill Management

In the event of a spill, the primary objective is to ensure personnel safety and prevent the spread of contamination.

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if necessary.

  • Secure the Area: Restrict access to the spill area. Remove all ignition sources.[6][12]

  • PPE: Don appropriate PPE as described in Step 1 before attempting cleanup.

  • Containment: For liquid spills, contain the material using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). Do not use combustible materials like paper towels to absorb large spills.

  • Cleanup: Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[5][12] Use non-sparking tools for flammable substances.[6][12]

  • Decontamination: Decontaminate the spill area with a suitable solvent or detergent and water, collecting the rinsate as hazardous waste.

  • Report: Report the spill to your laboratory supervisor and EHS department immediately.

By adhering to these systematic procedures, you contribute to a culture of safety, ensuring that the valuable work conducted in the laboratory does not come at the cost of personal health or environmental integrity.

References

  • Benchchem.
  • BASF. (2026, January 28).
  • AK Scientific, Inc. Safety Data Sheet - 2-[Cyclopropyl(methyl)amino]acetic acid.
  • Chemspace.
  • AChemBlock.
  • ChemicalBook. (2024, December 21).
  • Organic Syntheses. Working with Hazardous Chemicals. [Link]

  • Benchchem. Prudent Disposal of cyclo(L-Phe-trans-4-hydroxy-L-Pro).
  • Physikalisch-Technische Bundesanstalt.
  • Stericycle UK. (2024, October 24).
  • University of Oslo. (2024, October 20). Chemical and Hazardous Waste Guide.
  • University of Pennsylvania EHRS. (2003, February 15). LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES.

Sources

Handling

Personal protective equipment for handling Methyl 2-cyclopropyl-2-hydroxyacetate

Essential Safety and Handling Guide for Methyl 2-cyclopropyl-2-hydroxyacetate For Researchers, Scientists, and Drug Development Professionals This guide provides comprehensive safety and logistical information for the ha...

Author: BenchChem Technical Support Team. Date: February 2026

Essential Safety and Handling Guide for Methyl 2-cyclopropyl-2-hydroxyacetate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling and disposal of Methyl 2-cyclopropyl-2-hydroxyacetate (CAS: 98730-93-9). As a compound used in research and development, understanding its hazard profile and implementing rigorous safety protocols are paramount to ensuring a safe laboratory environment. This document synthesizes technical data with practical, field-proven insights to empower you with the knowledge to handle this chemical responsibly.

Hazard Assessment and GHS Classification

Based on available data for Methyl 2-cyclopropyl-2-hydroxyacetate and structurally similar compounds, a thorough hazard assessment is crucial before commencing any work. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a framework for understanding the potential hazards.

A safety data sheet for a similar compound, (S)-Benzyl 2-cyclopropyl-2-hydroxyacetate, classifies it with the following hazards:

  • Acute toxicity, oral (Category 4) , H302: Harmful if swallowed.[1]

  • Skin corrosion/irritation (Category 2) , H315: Causes skin irritation.[1]

  • Serious eye damage/eye irritation (Category 2A) , H319: Causes serious eye irritation.[1]

  • Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3) , H335: May cause respiratory irritation.[1]

Given these potential hazards, it is imperative to handle Methyl 2-cyclopropyl-2-hydroxyacetate with appropriate caution and personal protective equipment.

Personal Protective Equipment (PPE): A Multi-Layered Approach

A robust PPE strategy is your first line of defense against chemical exposure. The following recommendations are based on a comprehensive evaluation of the potential risks associated with handling this compound.

PPE ComponentSpecifications and Rationale
Hand Protection Compatible chemical-resistant gloves are mandatory. Nitrile gloves are a common and effective choice for many laboratory chemicals. Always inspect gloves for any signs of degradation or perforation before use. Employ proper glove removal techniques to avoid skin contact with the outer surface of the glove.[2]
Eye and Face Protection Government-approved safety glasses with side shields or chemical safety goggles are essential to protect against splashes.[3] If there is a significant risk of splashing, a face shield should be worn in addition to goggles.
Skin and Body Protection A laboratory coat is the minimum requirement. For procedures with a higher risk of splashes or spills, consider impervious clothing or a chemical-resistant apron.[4] Protective boots may be necessary depending on the scale of the operation.[2]
Respiratory Protection A government-approved respirator should be used if work is conducted outside of a certified chemical fume hood, or if there is a potential for aerosol generation.[2] The type of respirator and cartridge should be selected based on a thorough risk assessment of the specific procedure.

Diagram: PPE Selection Workflow

PPE_Selection Start Handling Methyl 2-cyclopropyl-2-hydroxyacetate RiskAssessment Assess Risk of Exposure (Splash, Aerosol, Dust) Start->RiskAssessment LowRisk Low Risk (Small quantities, well-ventilated area) RiskAssessment->LowRisk Low HighRisk High Risk (Large quantities, potential for aerosolization) RiskAssessment->HighRisk High Gloves Chemical-Resistant Gloves LowRisk->Gloves Goggles Safety Goggles/Glasses LowRisk->Goggles LabCoat Lab Coat LowRisk->LabCoat HighRisk->Gloves HighRisk->Goggles HighRisk->LabCoat FaceShield Face Shield HighRisk->FaceShield Respirator Respirator HighRisk->Respirator Emergency_Response Exposure Accidental Exposure SkinContact Skin Contact Exposure->SkinContact EyeContact Eye Contact Exposure->EyeContact Inhalation Inhalation Exposure->Inhalation Ingestion Ingestion Exposure->Ingestion WashSkin Wash with Soap & Water Remove Contaminated Clothing SkinContact->WashSkin RinseEyes Rinse with Water for 15 min Remove Contact Lenses EyeContact->RinseEyes FreshAir Move to Fresh Air Inhalation->FreshAir RinseMouth Rinse Mouth Do NOT Induce Vomiting Ingestion->RinseMouth SeekMedical Seek Medical Attention WashSkin->SeekMedical RinseEyes->SeekMedical FreshAir->SeekMedical RinseMouth->SeekMedical

Caption: A flowchart for immediate actions in case of accidental exposure.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

  • Waste Characterization: Methyl 2-cyclopropyl-2-hydroxyacetate waste should be considered hazardous.

  • Containerization: Collect waste in a designated, properly labeled, and sealed container. Do not mix with other waste streams unless compatibility has been confirmed.

  • Disposal: Dispose of the waste material through a licensed and approved waste disposal contractor. Follow all local, state, and federal regulations for hazardous waste disposal.

References

  • AAPPTec. Safety Data Sheet - Fmoc-CyclopropylGly-OH. [Link]

  • BASF. Safety Data Sheet - Methoxypropylacetate. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.